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Compound of Interest

Compound Name: BRD-6929

Cat. No.: B10754740

Disclaimer: This document provides essential safety and logistical information for the handling
of BRD-6929. This guidance is based on best practices for handling potent research
compounds and should be supplemented by a thorough risk assessment specific to your
laboratory's conditions and procedures.

Introduction

BRD-6929 is a potent and selective brain-penetrant inhibitor of class I histone deacetylases
(HDACS), specifically HDAC1 and HDAC?2.[1] Its ability to modulate gene expression through
epigenetic mechanisms makes it a valuable tool for research in areas such as neuroscience
and oncology. Due to its high potency, appropriate safety precautions are imperative to
minimize exposure and ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for BRD-6929 is not readily available, as a potent
HDAC inhibitor, it should be handled as a hazardous compound. The primary routes of
exposure are inhalation, ingestion, and skin contact.

General Safety Precautions:

» Work with BRD-6929 in a designated area, such as a chemical fume hood or a ventilated
enclosure, to minimize inhalation risk.
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» Avoid generating dust or aerosols.

e Implement engineering controls, such as containment systems, for procedures with a higher
risk of exposure.

Recommended Personal Protective Equipment (PPE):

Specifications and
PPE Category Item .
Recommendations

) Should be worn at all times
Eye Protection Safety Goggles ]
when handling the compound.

Double gloving is
Hand Protection Nitrile Gloves recommended. Change gloves

immediately if contaminated.

A dedicated lab coat should be
] worn. Consider a disposable
Body Protection Laboratory Coat )
gown for procedures with a

higher risk of contamination.

Recommended when handling
. ) ) ] the solid compound or when
Respiratory Protection N95 Respirator or higher ] )
there is a risk of aerosol

generation.

Operational Plan: Handling and Storage

Receiving and Unpacking:

e Upon receipt, visually inspect the package for any signs of damage or leakage.
o Wear appropriate PPE when unpacking the compound.

» Verify that the container is properly labeled and sealed.

Preparation of Stock Solutions:
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» Perform all weighing and solution preparation in a chemical fume hood.

e BRD-6929 is soluble in DMSO.[2][3]

» To prepare a stock solution, slowly add the solvent to the solid to avoid splashing.

Storage:

» Store the solid compound at -20°C for up to 3 years.[2]

o Store stock solutions in aliquots to avoid repeated freeze-thaw cycles.

e Stock solutions in DMSO can be stored at -80°C for up to 1 year or at -20°C forup to 1
month.[2]

Quantitative Data Summary:

Property Value Reference
Molecular Weight 351.42 g/mol [2]

Formula C19H17N302S [2]

CAS Number 849234-64-6 [1][2]
Solubility (DMSO) ~5 mg/mL (~14.23 mM) [3]

In Vitro Inhibitory Activity:

Target ICso0 Ki
HDAC1 1nM 0.2nM
HDAC2 8 nM 1.5nM
HDACS3 458 nM 270 nM
HDAC4-9 >30 uM

Data from MedchemExpress[1]
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Pharmacokinetic Properties in Mice (45 mg/kg, intraperitoneal injection):[1]

Parameter Plasma Brain
Crmax 17.7 uM 0.83 pM
Ti/2 7.2 hours 6.4 hours
AUC 25.6 uM/Lhr 3.9 uM/Lhr

Disposal Plan

All waste materials contaminated with BRD-6929 should be treated as hazardous chemical
waste.

Waste Segregation and Collection:

e Solid Waste: Contaminated PPE (gloves, disposable lab coats), weighing papers, and
plasticware should be collected in a dedicated, clearly labeled hazardous waste container.

e Liquid Waste: Unused solutions and contaminated solvents should be collected in a
separate, sealed, and clearly labeled hazardous waste container. Do not mix with other
chemical waste streams unless compatibility has been confirmed.

Disposal Procedure:

» Follow your institution's and local regulations for the disposal of hazardous chemical waste.
» Arrange for pickup and disposal by a certified hazardous waste management company.

e Maintain a detailed log of all disposed waste.

Mechanism of Action: HDAC1/2 Inhibition Leading
to Cell Cycle Arrest and Apoptosis

BRD-6929 selectively inhibits HDAC1 and HDAC2, leading to an increase in the acetylation of
histone and non-histone proteins. This hyperacetylation alters gene expression, resulting in
various cellular responses, including cell cycle arrest and apoptosis. A key mechanism involves
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the upregulation of cyclin-dependent kinase inhibitors (CDKIs) such as p21Waf1/Cip1 and
p19INK4d.[4]
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Cellular

Extracellular

BRD-6929 Inhibition istone Acetylation preg p21 & p19 Expression Cell Cycle Arrest
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Preparation
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Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b10754740?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10754740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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